2-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinolin-6-amine
Overview
Description
The compound “2-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinolin-6-amine” is a derivative of 1,2,3,4-tetrahydroisoquinoline (THIQ), which is a secondary amine with the chemical formula C9H11N . The THIQ nucleus is widely distributed in nature and forms an essential part of the isoquinoline alkaloids family . THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Synthesis Analysis
The synthesis of THIQ derivatives has garnered significant attention in the scientific community due to their broad range of applications . Traditional approaches to the synthesis of C (1)-substituted THIQs include the use of harsh conditions or preassembled substrates . Recently, transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies involving direct coupling of C (sp3)–H bond of THIQ with various nucleophiles have been explored .Molecular Structure Analysis
The quantum-chemical calculation results indicate that the electron density at the tetrahydroisoquinoline residue nitrogen atom is noticeably higher in the molecule of compound 2 than in that of the acetyl derivative 3a .Chemical Reactions Analysis
Multicomponent reactions (MCRs) are considered as powerful strategies in organic synthesis for the generation of molecular diversity and complexity . MCRs improve the atom economy, selectivity, and yield of the product and thus occupy a central place in the toolbox of sustainable synthetic methodologies .Physical And Chemical Properties Analysis
The compound “2-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-amine” has a molecular weight of 190.29 . It is a liquid at room temperature and should be stored at 4°C .Mechanism of Action
Safety and Hazards
The compound is classified under the GHS05 pictogram, with the signal word "Danger" . It has hazard statements H314, indicating that it causes severe skin burns and eye damage . Precautionary measures include avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, and ensuring adequate ventilation .
Future Directions
Due to the diverse biological activities of THIQ based compounds against various infective pathogens and neurodegenerative disorders, the THIQ heterocyclic scaffold has garnered a lot of attention in the scientific community . This has resulted in the development of novel THIQ analogs with potent biological activity . Future research will likely focus on the development of new and environmentally friendly methods for the synthesis of THIQ derivatives .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinolin-6-amine involves the condensation of 2-aminoquinoline with 1,2,3,4-tetrahydroisoquinoline in the presence of a suitable catalyst followed by reduction of the resulting imine intermediate.", "Starting Materials": [ "2-aminoquinoline", "1,2,3,4-tetrahydroisoquinoline", "Catalyst (e.g. palladium on carbon, Raney nickel)", "Reducing agent (e.g. sodium borohydride, lithium aluminum hydride)" ], "Reaction": [ "Step 1: Condensation of 2-aminoquinoline with 1,2,3,4-tetrahydroisoquinoline in the presence of a suitable catalyst (e.g. palladium on carbon, Raney nickel) to form the imine intermediate.", "Step 2: Reduction of the imine intermediate using a suitable reducing agent (e.g. sodium borohydride, lithium aluminum hydride) to yield the final product, 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinolin-6-amine." ] } | |
CAS RN |
1154583-56-8 |
Product Name |
2-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinolin-6-amine |
Molecular Formula |
C18H17N3 |
Molecular Weight |
275.3 |
Purity |
95 |
Origin of Product |
United States |
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